Cas no 335077-89-9 (2-isobutoxynicotinic Acid)

• Product Name: 2-isobutoxynicotinic Acid
• CAS No: 335077-89-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 1458098
• PubChem ID: 23511568
• Update Time: 2025-08-04

2-isobutoxynicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-(2-methylpropoxy)-
• 2-isobutoxynicotinic acid
• G28909
• 2-(2-methylpropoxy)pyridine-3-carboxylicacid
• EN300-69011
• BBL036584
• Z285179308
• 335077-89-9
• 2-(2-methylpropoxy)pyridine-3-carboxylic acid
• SCHEMBL5446405
• STL490911
• DB-314098
• VS-13571
• AKOS000151990
• IYUQLJBOKGMHHS-UHFFFAOYSA-N
• 2-isobutoxynicotinic Acid

• Inchi： 1S/C10H13NO3/c1-7(2)6-14-9-8(10(12)13)4-3-5-11-9/h3-5,7H,6H2,1-2H3,(H,12,13)
• InChI Key： IYUQLJBOKGMHHS-UHFFFAOYSA-N
• SMILES： O(C1C(C(=O)O)=CC=CN=1)CC(C)C

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42

Additional information on 2-isobutoxynicotinic Acid

2-Isobutoxynicotinic Acid: A Comprehensive Overview

2-Isobutoxynicotinic Acid, also known by its CAS number 335077-89-9, is a compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinic acids, which are derivatives of nicotinic acid, a water-soluble vitamin (vitamin B3). The structure of 2-isobutoxynicotinic acid consists of a nicotinic acid backbone with an isobutoxy group attached at the 2-position, which imparts unique chemical and biological properties to the molecule.

The synthesis of 2-isobutoxynicotinic acid involves several steps, including the modification of nicotinic acid to introduce the isobutoxy group. This process typically requires careful control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have made it possible to produce this compound more efficiently, making it more accessible for research and potential commercial applications.

One of the most promising applications of 2-isobutoxynicotinic acid lies in its potential as a drug candidate. Nicotinic acids and their derivatives are known for their ability to modulate cellular signaling pathways, particularly those involving nicotinamide adenine dinucleotide (NAD+), a critical coenzyme in cellular metabolism. Studies have shown that 2-isobutoxynicotinic acid can influence NAD+ biosynthesis, which has implications for treating diseases associated with NAD+ deficiency, such as certain metabolic disorders and neurodegenerative diseases.

Recent research has also explored the role of 2-isobutoxynicotinic acid in inflammation and immune regulation. Preclinical studies suggest that this compound may possess anti-inflammatory properties, making it a potential candidate for treating conditions like arthritis and inflammatory bowel disease. Additionally, its ability to modulate immune responses could be harnessed in developing immunotherapies for cancer.

In agricultural applications, 2-isobutoxynicotinic acid has shown promise as a plant growth regulator. It can enhance stress tolerance in crops, making it a valuable tool in sustainable agriculture practices. This application is particularly relevant given the increasing need for food security in the face of climate change.

The pharmacokinetics and bioavailability of 2-isobutoxynicotinic acid have been studied extensively to optimize its therapeutic potential. Research indicates that this compound has favorable absorption characteristics, allowing it to reach systemic circulation efficiently after oral administration. However, further studies are needed to fully understand its metabolism and excretion pathways.

From a structural perspective, the isobutoxy group in 2-isobutoxynicotinic acid plays a crucial role in determining its physicochemical properties. This substituent increases the lipophilicity of the molecule, enhancing its ability to cross cellular membranes and interact with target proteins. Such properties are essential for designing drugs with optimal pharmacokinetic profiles.

In conclusion, 2-isobutoxynicotinic acid (CAS No: 335077-89-9) is a versatile compound with diverse applications across multiple fields. Its unique chemical structure and biological properties make it a valuable tool in drug discovery, agriculture, and beyond. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern science.